Cas no 71648-17-4 (2-Butenoic acid,3,7-dimethyl-2,6-octadienyl ester, (?,Z)- (9CI))

• Product Name: 2-Butenoic acid,3,7-dimethyl-2,6-octadienyl ester, (?,Z)- (9CI)
• CAS No: 71648-17-4
• MF: C₁₄H₂₂O₂
• MW: 222.323284626007
• CID: 569247
• PubChem ID: 36689269
• Update Time: 2025-04-19

2-Butenoic acid,3,7-dimethyl-2,6-octadienyl ester, (?,Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,3,7-dimethyl-2,6-octadienyl ester, (?,Z)- (9CI)
• (,Z)-3,7-Dimethyl-2,6-octadienyl 2-butenoate
• [(2Z)-3,7-dimethylocta-2,6-dienyl] (E)-but-2-enoate
• EINECS 275-744-4
• (?,Z)-3,7-Dimethyl-2,6-octadienyl 2-butenoate
• 71648-17-4

• Inchi： 1S/C14H22O2/c1-5-7-14(15)16-11-10-13(4)9-6-8-12(2)3/h5,7-8,10H,6,9,11H2,1-4H3/b7-5+,13-10-
• InChI Key： MQTAGIYIVBMTBT-RCJDLMDHSA-N
• SMILES： O(C(/C=C/C)=O)C/C=C(/C)\CC/C=C(\C)/C

Computed Properties

• Exact Mass: 222.161979940g/mol
• Monoisotopic Mass: 222.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų